Cas no 1540-37-0 (2,4-Pentanedione,3-(2-methylpropyl)-)

• Product Name: 2,4-Pentanedione,3-(2-methylpropyl)-
• CAS No: 1540-37-0
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 165462
• PubChem ID: 258687
• Update Time: 2025-04-19

2,4-Pentanedione,3-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione,3-(2-methylpropyl)-
• 3-(2-methylpropyl)pentane-2,4-dione
• 3-acetyl-5-methylhexan-2-one
• 3-ACETYL-5-METHYLHEXANE-2-ONE
• 3-i-Bu substituted 2,4-pentanedione
• 3-i-butyl-2,4-pentanedione
• 3-Isobutyl-pentan-2,4-dion
• 3-isobutyl-pentane-2,4-dione
• ms-Isobutyl-acetylaceton
• DTXSID90293222
• NSC-87948
• 1540-37-0
• NSC 87948
• NSC87948
• SCHEMBL450897

• Inchi： 1S/C9H16O2/c1-6(2)5-9(7(3)10)8(4)11/h6,9H,5H2,1-4H3
• InChI Key： SQYMLEVHMMDXCW-UHFFFAOYSA-N
• SMILES： O=C(C)C(C(C)=O)CC(C)C

Computed Properties

• Exact Mass: 156.11500
• Monoisotopic Mass: 156.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 0.907
• Boiling Point: 211.8°Cat760mmHg
• Flash Point: 75.8°C
• Refractive Index: 1.421
• PSA: 34.14000
• LogP: 1.82670